Cas no 1418193-04-0 ((3S)-Tert-butyl 3-fluoro-4-hydroxypiperidine-1-carboxylate)

• Product Name: (3S)-Tert-butyl 3-fluoro-4-hydroxypiperidine-1-carboxylate
• CAS No: 1418193-04-0
• MF: C₁₀H₁₈FNO₃
• MW: 219.25322675705
• CID: 4822964
• PubChem ID: 66612033
• Update Time: 2025-10-28

(3S)-Tert-butyl 3-fluoro-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S)-tert-butyl 3-fluoro-4-hydroxypiperidine-1-carboxylate
• tert-butyl (3S)-3-fluoro-4-hydroxypiperidine-1-carboxylate
• tert-butyl (3S)-3-fluoro-4-hydroxy-piperidine-1-carboxylate
• SCHEMBL168872
• PS-19143
• (3S)-1-Boc-3-fluoro-4-hydroxypiperidine
• (3S)-tert-butyl3-fluoro-4-hydroxypiperidine-1-carboxylate
• 1418193-04-0
• F89558
• (3S)-Tert-butyl 3-fluoro-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C10H18FNO3/c1-10(2,3)15-9(14)12-5-4-8(13)7(11)6-12/h7-8,13H,4-6H2,1-3H3/t7-,8?/m0/s1
• InChI Key： XRNLYXKYODGLMI-JAMMHHFISA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)CCC1O

Computed Properties

• Exact Mass: 219.12707160g/mol
• Monoisotopic Mass: 219.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8

Additional information on (3S)-Tert-butyl 3-fluoro-4-hydroxypiperidine-1-carboxylate

(3S)-Tert-butyl 3-fluoro-4-hydroxypiperidine-1-carboxylate (CAS No. 1418193-04-0): A Comprehensive Overview

The compound (3S)-Tert-butyl 3-fluoro-4-hydroxypiperidine-1-carboxylate (CAS No. 1418193-04-0) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their potential applications in drug discovery and development. The molecule's unique structure, featuring a tert-butyl group, a fluorine atom, and a hydroxyl group, contributes to its intriguing chemical properties and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (3S)-Tert-butyl 3-fluoro-4-hydroxypiperidine-1-carboxylate. Researchers have employed various strategies, including enantioselective synthesis and asymmetric catalysis, to produce this compound with high optical purity. The incorporation of the tert-butyl group enhances the molecule's stability, while the fluorine atom introduces electronic effects that can modulate its reactivity and bioavailability.

In terms of biological activity, (3S)-Tert-butyl 3-fluoro-4-hydroxypiperidine-1-carboxylate has shown promising results in preclinical studies. It exhibits potential as a lead compound for the development of novel therapeutics targeting various diseases, including neurodegenerative disorders and inflammatory conditions. The hydroxyl group plays a crucial role in mediating interactions with biological targets, such as enzymes and receptors, making this compound a valuable tool for exploring molecular mechanisms in disease pathogenesis.

One of the most recent breakthroughs involving this compound is its application in drug delivery systems. Scientists have investigated its ability to act as a prodrug or carrier molecule, enhancing the efficacy and reducing the toxicity of therapeutic agents. The stereochemistry at the (3S) position is particularly important, as it influences the compound's pharmacokinetic properties and tissue distribution.

Moreover, computational studies have provided deeper insights into the molecular interactions of (3S)-Tert-butyl 3-fluoro-4-hydroxypiperidine-1-carboxylate with biological systems. Advanced molecular modeling techniques have revealed that the compound's tert-butyl group contributes to its lipophilicity, while the fluorine atom enhances its ability to penetrate cellular membranes. These findings underscore the importance of rational drug design in optimizing the compound's therapeutic potential.

In conclusion, (3S)-Tert-butyl 3-fluoro-4-hydroxypiperidine-1-carboxylate (CAS No. 1418193-04-0) represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with recent research findings, positions it as a promising candidate for future drug development efforts. As ongoing studies continue to unravel its full potential, this compound is poised to make a meaningful impact in the field of medicinal chemistry.